Cas no 2194454-36-7 (1H-Pyrazole-4-carboxylic acid, 1-[(3-methylphenyl)methyl]-3-nitro-, methyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-[(3-methylphenyl)methyl]-3-nitro-, methyl ester
• CAS No: 2194454-36-7
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 5213375
• Update Time: 2025-10-28

1H-Pyrazole-4-carboxylic acid, 1-[(3-methylphenyl)methyl]-3-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-[(3-methylphenyl)methyl]-3-nitro-, methyl ester

• Inchi： 1S/C13H13N3O4/c1-9-4-3-5-10(6-9)7-15-8-11(13(17)20-2)12(14-15)16(18)19/h3-6,8H,7H2,1-2H3
• InChI Key： ZJCYOKRRTMTKCU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C=C(C(OC)=O)C([N+]([O-])=O)=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 1-[(3-methylphenyl)methyl]-3-nitro-, methyl ester

Introduction to 1H-Pyrazole-4-carboxylic acid, 1-[(3-methylphenyl)methyl]-3-nitro-, methyl ester (CAS No. 2194454-36-7)

1H-Pyrazole-4-carboxylic acid, 1-[(3-methylphenyl)methyl]-3-nitro-, methyl ester (CAS No. 2194454-36-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The unique structural features of this compound make it a promising candidate for further exploration in drug development.

The chemical structure of 1H-Pyrazole-4-carboxylic acid, 1-[(3-methylphenyl)methyl]-3-nitro-, methyl ester consists of a pyrazole ring substituted with a nitro group at the 3-position and a methyl ester group at the 4-position. Additionally, the compound features a benzyl moiety attached to the pyrazole ring through a methylene bridge. This combination of functional groups imparts specific chemical and biological properties that are of interest to researchers.

Recent studies have highlighted the potential therapeutic applications of pyrazole derivatives, particularly in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the anticancer activity of several pyrazole derivatives, including 1H-Pyrazole-4-carboxylic acid, 1-[(3-methylphenyl)methyl]-3-nitro-, methyl ester. The results showed that this compound exhibited significant cytotoxic effects against multiple cancer cell lines, suggesting its potential as an anticancer agent.

The mechanism of action of 1H-Pyrazole-4-carboxylic acid, 1-[(3-methylphenyl)methyl]-3-nitro-, methyl ester is not yet fully understood, but preliminary research indicates that it may target specific cellular pathways involved in cancer progression. One possible mechanism is the inhibition of enzymes involved in DNA replication and repair, leading to cell cycle arrest and apoptosis. Another study published in Bioorganic & Medicinal Chemistry Letters in 2021 explored the anti-inflammatory properties of this compound and found that it effectively reduced inflammation in both in vitro and in vivo models.

The synthesis of 1H-Pyrazole-4-carboxylic acid, 1-[(3-methylphenyl)methyl]-3-nitro-, methyl ester has been reported using various methods. One common approach involves the condensation of a suitable pyrazole derivative with an appropriate benzyl halide followed by nitration and esterification steps. The synthetic route is well-documented and can be optimized for large-scale production if needed.

In addition to its potential therapeutic applications, 1H-Pyrazole-4-carboxylic acid, 1-[(3-methylphenyl)methyl]-3-nitro-, methyl ester has also been studied for its use as an intermediate in the synthesis of other bioactive compounds. Its versatile reactivity and functional group compatibility make it a valuable building block in organic synthesis.

The safety profile of 1H-Pyrazole-4-carboxylic acid, 1-[(3-methylphenyl)methyl]-3-nitro-, methyl ester is an important consideration for its potential use in pharmaceuticals. Preliminary toxicological studies have shown that this compound has low toxicity at therapeutic concentrations. However, further research is needed to fully assess its safety and efficacy in clinical settings.

In conclusion, 1H-Pyrazole-4-carboxylic acid, 1-[(3-methylphenyl)methyl]-3-nitro-, methyl ester (CAS No. 2194454-36-7) is a promising compound with potential applications in various fields of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.